Cas no 2172166-55-9 ((1-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-2-yl)(methyl)amine)

• Product Name: (1-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-2-yl)(methyl)amine
• CAS No: 2172166-55-9
• MF: C₁₁H₁₈ClNOS
• MW: 247.784720897675
• CID: 6383819
• PubChem ID: 165507995
• Update Time: 2025-10-31

(1-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-2-yl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (1-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-2-yl)(methyl)amine
• (1-{[(5-chlorofuran-2-yl)methyl]sulfanyl}pentan-2-yl)(methyl)amine
• 2172166-55-9
• EN300-1290067

• Inchi： 1S/C11H18ClNOS/c1-3-4-9(13-2)7-15-8-10-5-6-11(12)14-10/h5-6,9,13H,3-4,7-8H2,1-2H3
• InChI Key： XOUFSDXEISTPHX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCC(CCC)NC)O1

Computed Properties

• Exact Mass: 247.0797631g/mol
• Monoisotopic Mass: 247.0797631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.5Ų

Additional information on (1-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-2-yl)(methyl)amine

(1-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-2-yl)(methyl)amine - CAS No. 2172166-55-9

The compound (1-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-2-yl)(methyl)amine, identified by the CAS number 2172166-55-9, is a versatile organic compound with a complex structure that has garnered significant attention in recent years. This compound is characterized by its unique combination of functional groups, including a methylsulfanyl group attached to a pentanamine backbone and a 5-chlorofuran substituent. Its structure makes it a valuable molecule in various fields, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of this compound as a building block for the development of bioactive molecules. The presence of the 5-chlorofuran ring introduces electronic and steric effects that can be exploited in drug design. For instance, researchers have explored its role as an intermediate in the synthesis of novel antibiotics and antifungal agents. The methylsulfanyl group, on the other hand, contributes to the molecule's solubility and stability, making it an ideal candidate for diverse applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency, reducing both time and energy consumption. This approach aligns with the growing trend toward sustainable chemical synthesis methods.

The application of (1-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-2-yl)(methyl)amine in agrochemicals is another area of active research. Its ability to act as a precursor for herbicides and insecticides has been demonstrated in several studies. The compound's structural flexibility allows for easy modification to target specific pests or weeds without compromising efficacy.

From a toxicological perspective, recent investigations have focused on understanding the environmental impact of this compound. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This property is particularly important for its use in agricultural settings where environmental safety is a priority.

In conclusion, (1-{(5-chlorofuran-2-yl)methylsulfanyl}pentan-2-yl)(methyl)amine (CAS No. 2172166-55-9) stands out as a promising compound with wide-ranging applications across multiple industries. Its unique structure, combined with advancements in synthetic methodologies and environmental compatibility, positions it as a key player in future research and development efforts.